Cas no 2309460-02-2 (Tert-butyl 5-(3-bromophenyl)-5-hydroxyazocane-1-carboxylate)

• Product Name: Tert-butyl 5-(3-bromophenyl)-5-hydroxyazocane-1-carboxylate
• CAS No: 2309460-02-2
• MF: C₁₈H₂₆BrNO₃
• MW: 384.307944774628
• CID: 6376816
• PubChem ID: 165739086
• Update Time: 2025-10-20

Tert-butyl 5-(3-bromophenyl)-5-hydroxyazocane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-7429495
• 2309460-02-2
• tert-butyl 5-(3-bromophenyl)-5-hydroxyazocane-1-carboxylate
• Tert-butyl 5-(3-bromophenyl)-5-hydroxyazocane-1-carboxylate

• Inchi： 1S/C18H26BrNO3/c1-17(2,3)23-16(21)20-11-5-9-18(22,10-6-12-20)14-7-4-8-15(19)13-14/h4,7-8,13,22H,5-6,9-12H2,1-3H3
• InChI Key： NJSMGVNSUPSKMO-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1(CCCN(C(=O)OC(C)(C)C)CCC1)O

Computed Properties

• Exact Mass: 383.10961g/mol
• Monoisotopic Mass: 383.10961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 49.8Ų

Additional information on Tert-butyl 5-(3-bromophenyl)-5-hydroxyazocane-1-carboxylate

Tert-butyl 5-(3-bromophenyl)-5-hydroxyazocane-1-carboxylate

Tert-butyl 5-(3-bromophenyl)-5-hydroxyazocane-1-carboxylate is a compound with the CAS number 2309460-02-2. This compound belongs to the class of azocarboxylates, which are derivatives of azodicarboxylic acid. The structure of this compound consists of a tert-butyl group attached to the azocane ring, which is further substituted with a hydroxyl group and a bromophenyl group at the 5-position. The presence of these substituents imparts unique chemical properties to the molecule, making it a subject of interest in various research fields.

The synthesis of Tert-butyl 5-(3-bromophenyl)-5-hydroxyazocane-1-carboxylate involves multi-step organic reactions, including nucleophilic substitutions and oxidations. Recent studies have focused on optimizing the synthesis pathways to improve yield and purity, leveraging advanced catalytic systems and green chemistry principles. These advancements have made the compound more accessible for applications in material science and pharmaceutical research.

One of the most notable applications of this compound is in the field of polymer chemistry. The azocane moiety in Tert-butyl 5-(3-bromophenyl)-5-hydroxyazocane-1-carboxylate exhibits photoresponsive properties, which can be exploited for the development of light-sensitive polymers. Researchers have demonstrated that incorporating this compound into polymer matrices enhances their mechanical properties and responsiveness to external stimuli, paving the way for innovative materials in optoelectronics and biomedical devices.

In medicinal chemistry, Tert-butyl 5-(3-bromophenyl)-5-hydroxyazocane-1-carboxylate has shown potential as a lead compound for drug development. Its hydroxyl group and bromophenyl substituent provide sites for further functionalization, enabling the creation of bioactive molecules with tailored pharmacokinetic profiles. Recent studies have explored its role as an inhibitor in enzyme-catalyzed reactions, highlighting its potential in therapeutic interventions for diseases such as cancer and neurodegenerative disorders.

The structural uniqueness of Tert-butyl 5-(3-bromophenyl)-5-hydroxyazocane-1-carboxylate also makes it a valuable tool in analytical chemistry. Its distinct UV-vis absorption spectrum allows for its use as a chromophore in sensing applications, enabling the detection of analytes in complex matrices. Furthermore, its stability under various reaction conditions makes it suitable for use in high-throughput screening assays.

From an environmental perspective, understanding the degradation pathways of Tert-butyl 5-(3-bromophenyl)-5-hydroxyazocane-1-carboxylate is crucial for assessing its ecological impact. Recent research has employed computational modeling to predict its biodegradation kinetics, revealing that under aerobic conditions, the compound undergoes oxidative cleavage at the azocane ring, leading to the formation of less harmful byproducts.

In conclusion, Tert-butyl 5-(3-bromophenyl)-5-hydroxyazocane-1-carboxylate (CAS No: 2309460-02-2) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly significant role in advancing scientific innovation.